5-methoxy-N-methylpyridin-2-amine
Description
5-methoxy-N-methylpyridin-2-amine, also known as 5-MeO-NMP or 5-MeO-MPMI, is a novel psychoactive compound that belongs to the class of pyridine derivatives. It is structurally similar to other psychoactive compounds such as N-methyl-2-pyrrolidone and N-methyl-2-pyridone. The compound has gained significant attention from the scientific community due to its potential applications in the field of neuroscience and pharmacology.
Safety and Hazards
The safety and hazards of a compound depend on its physical and chemical properties. For instance, 5-methoxy-N-methylpyridin-2-amine has hazard statements H302, H315, H318, H335, indicating it may be harmful if swallowed, cause skin irritation, cause serious eye damage, and may cause respiratory irritation .
Mechanism of Action
Target of Action
Similar compounds such as 5-methoxytryptamines are known to interact with serotonin receptors, specifically 5-ht1a and 5-ht2a . These receptors play crucial roles in various physiological processes, including mood regulation, anxiety, and cognitive function.
Mode of Action
It’s suggested that similar compounds like 5-methoxytryptamines act as agonists at the 5-ht1a and 5-ht2a receptors . Agonists bind to receptors and activate them to produce a biological response. In this case, the activation of these serotonin receptors can lead to various downstream effects, influencing mood, cognition, and other neurological processes.
Biochemical Pathways
Compounds that interact with serotonin receptors typically influence the serotonergic pathways in the brain, which are involved in mood regulation, sleep, appetite, and other physiological processes .
Pharmacokinetics
A study on a similar compound, 5-methoxy-n,n-dimethyltryptamine, showed nonlinear pharmacokinetics in mice, suggesting that the risk of intoxication may increase non-proportionally at higher doses .
Result of Action
Activation of serotonin receptors by similar compounds can lead to various effects, including mood elevation, altered perception, and potentially hallucinogenic effects .
properties
IUPAC Name |
5-methoxy-N-methylpyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-8-7-4-3-6(10-2)5-9-7/h3-5H,1-2H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOROTVHBSPLIKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=C(C=C1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-methoxy-N-methylpyridin-2-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[3-cyano-4-(4-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide](/img/structure/B2905794.png)
![N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-1-benzofuran-2-carboxamide](/img/structure/B2905796.png)
![7-(2-((1H-benzo[d]imidazol-2-yl)thio)ethyl)-3-methyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione](/img/structure/B2905799.png)
![(2,6-Difluorophenyl)-N-(3-(tert-butyl)-1-methyl-4-oxoindeno[2,3-D]pyrazol-6-YL)formamide](/img/structure/B2905800.png)
![N-(3-methylphenyl)-3-(4-methylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine](/img/structure/B2905808.png)
![2-benzamido-N-(3,4-dimethoxyphenyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide](/img/structure/B2905814.png)
![ethyl 1-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-1H-1,2,3-triazole-4-carboxylate](/img/structure/B2905816.png)